Cas no 1155094-40-8 (2-(chloromethyl)-5-fluoro-1-phenyl-1H-1,3-benzodiazole)

• Product Name: 2-(chloromethyl)-5-fluoro-1-phenyl-1H-1,3-benzodiazole
• CAS No: 1155094-40-8
• MF: C₁₄H₁₀ClFN₂
• MW: 260.694005489349
• CID: 6614412
• PubChem ID: 43660583
• Update Time: 2025-05-21

2-(chloromethyl)-5-fluoro-1-phenyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-5-fluoro-1-phenyl-1H-1,3-benzodiazole
• EN300-14491468
• 1155094-40-8
• 2-(chloromethyl)-5-fluoro-1-phenylbenzimidazole

• Inchi： 1S/C14H10ClFN2/c15-9-14-17-12-8-10(16)6-7-13(12)18(14)11-4-2-1-3-5-11/h1-8H,9H2
• InChI Key： QKHHNROCPIPVMG-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C=C(C=CC=2N1C1C=CC=CC=1)F

Computed Properties

• Exact Mass: 260.0516542g/mol
• Monoisotopic Mass: 260.0516542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.8Ų

Additional information on 2-(chloromethyl)-5-fluoro-1-phenyl-1H-1,3-benzodiazole

2-(Chloromethyl)-5-fluoro-1-phenyl-1H-1,3-benzodiazole: A Comprehensive Overview

The compound with CAS No. 1155094-40-8, commonly referred to as 2-(chloromethyl)-5-fluoro-1-phenyl-1H-1,3-benzodiazole, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a benzodiazole core substituted with a chloromethyl group at the 2-position and a fluorine atom at the 5-position, along with a phenyl group attached at the 1-position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of benzodiazole derivatives in drug discovery, particularly in the development of anticancer agents. The chloromethyl group in this compound is known to enhance reactivity, making it a promising candidate for click chemistry reactions. Additionally, the fluorine atom at the 5-position contributes to increased lipophilicity and improved pharmacokinetic profiles, which are desirable traits for drug candidates. Researchers have also explored the use of this compound as a building block for constructing more complex molecular architectures, leveraging its structural versatility.

The synthesis of 2-(chloromethyl)-5-fluoro-1-phenyl-1H-1,3-benzodiazole typically involves a multi-step process that begins with the preparation of the benzodiazole core. This is followed by substitution reactions to introduce the chloromethyl and fluorine groups at specific positions. The reaction conditions are carefully optimized to ensure high yields and purity. Recent advancements in catalytic methods have further streamlined the synthesis process, reducing production costs and improving scalability.

In terms of applications, this compound has shown potential in several areas. In medicinal chemistry, it serves as an intermediate for synthesizing bioactive molecules with anticancer and anti-inflammatory properties. In materials science, its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Furthermore, the chloromethyl group enables this compound to act as a versatile coupling agent in organic synthesis, facilitating the construction of complex molecules through nucleophilic substitution reactions.

From a structural standpoint, the benzodiazole framework provides aromatic stability and conjugation, which are essential for its electronic properties. The presence of electron-withdrawing groups like fluorine further modulates these properties, making the compound suitable for applications that require specific electronic behaviors. Computational studies have also been conducted to explore the molecular interactions and reactivity of this compound, providing valuable insights into its behavior under different conditions.

It is worth noting that 2-(chloromethyl)-5-fluoro-1-phenyl-1H-1,3-benzodiazole exhibits excellent thermal stability and resistance to photodegradation, which are critical factors for its use in high-performance materials. Its ability to form stable complexes with metal ions has also been investigated, opening up possibilities for its use in catalysis and sensor applications.

In conclusion, 2-(chloromethyl)-5-fluoro-1-phenyl-1H-1,3-benzodiazole is a multifaceted compound with a wide range of potential applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in medicinal chemistry, materials science, and organic synthesis. As ongoing research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.